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Compound of Interest

Compound Name: DAOS

Cat. No.: B1663330

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DAOS (N-Ethyl-N-(2-
hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline, sodium salt), a highly water-soluble aniline
derivative widely used as a Trinder's reagent in diagnostic and biochemical assays.[1][2]
Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

DAOS is a white to pale blueish white, odorless solid powder.[3] Its properties are summarized
in the table below.
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Property Value Reference
CAS Number 83777-30-4 [4]
Molecular Formula C13H20NNaOsS [4]
Molecular Weight 341.36 g/mol [31[4]
Appearance White to pale blueish white 3]
powder

Odor Odorless [3]
Solubility Soluble in water [1]

Storage Temperature

Room temperature; Protect
from light

[3]

Toxicological and Hazard Data

Specific quantitative toxicity data, such as LD50 or LC50 values, for DAOS are not readily

available in published literature. A safety data sheet indicates that no appropriate human or

animal health effects data are known to exist.[3] However, it is expected to be an inhalation

hazard, and dust may cause respiratory irritation.[3]

Hazard Information

Description

Acute Toxicity

No specific data available. Treat as a potentially

hazardous substance.

Inhalation

Dust may cause respiratory irritation.[3]

Expected to be an inhalation hazard.[3]

Skin Contact

None under normal conditions. Dust may cause

irritation in skin folds or with tight clothing.[3]

Eye Contact

None under normal conditions. Dust may cause

eye irritation.[3]

Ingestion

None under normal conditions.[3]

Chronic Exposure

No data available.
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Experimental Protocols: Safe Handling and Use

A risk assessment should be conducted before handling DAOS powder. The following PPE is
recommended as a minimum:

e Hand Protection: Protective gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or goggles.

» Skin and Body Protection: A lab coat and, if handling large quantities, additional protective
clothing may be necessary.

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities of
powder, wear suitable respiratory equipment (e.g., N95 respirator).[3]

This protocol is designed to minimize dust generation and exposure when weighing DAOS
powder and preparing solutions.

e Preparation:

o Ensure a calibrated analytical balance is located within a chemical fume hood or a
ventilated balance enclosure.

o Decontaminate the weighing area before and after use.

o Prepare all necessary equipment (weighing paper/boat, spatula, container for the solution,
solvent).

¢ Weighing the Powder:

o Wear appropriate PPE as described in section 3.1.

[e]

Tare the weighing vessel on the balance.

o

Carefully transfer the desired amount of DAOS powder to the weighing vessel using a
clean spatula. Avoid creating dust clouds.

o

Close the primary container of DAOS powder immediately after use.
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e Preparing the Solution:

o

Transfer the weighed powder to a suitable container for dissolution.

[¢]

Slowly add the desired solvent (e.g., deionized water, buffer) to the powder to avoid
splashing.

[¢]

Mix gently until the powder is fully dissolved.

o

Label the container with the chemical name, concentration, date, and your initials.

o Storage: Store DAOS powder at room temperature in a tightly closed container, protected
from light.[3] For stock solutions, storage at -20°C for up to one month or -80°C for up to six
months is recommended (ensure the container is sealed and protected from moisture).[1]

» Disposal: Dispose of DAOS waste according to local, state, and federal regulations.[3] Avoid
release to the environment.[3] Contaminated materials should be disposed of as chemical
waste.

Emergency Procedures
e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, gently cover the powder with an absorbent material to avoid raising
dust. For larger spills, dike the area.

e Clean-up:

[¢]

Wear appropriate PPE, including respiratory protection.

[¢]

Carefully sweep or vacuum (with HEPA filter) the spilled material into a labeled waste
container. Avoid generating dust.

o

Clean the spill area with a wet cloth or sponge and a suitable detergent.

o

Dispose of all contaminated materials as hazardous waste.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1663330?utm_src=pdf-body
https://www.medchemexpress.com/DAOS.html
https://seebeyondshop.com/diamine-oxidase-bioassays/
https://www.benchchem.com/product/b1663330?utm_src=pdf-body
https://www.medchemexpress.com/DAOS.html
https://www.medchemexpress.com/DAOS.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Report: Report the spill to your institution's environmental health and safety department.
 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.

[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention if irritation persists.[3]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[3]

Visualized Workflows and Logical Relationships

The following diagrams illustrate key workflows for the safe handling of DAOS powder.
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Caption: Standard workflow for handling DAOS powder.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1663330?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Spill Occurs

Evacuate Area

If trained to
respond

Wear Full PPE
(incl. respiratory protection)

Contain Spill
(cover or dike)

Clean Spill
(avoid dust)

(Dispose of Waste)

Report Incident

Click to download full resolution via product page

Caption: Emergency response workflow for a DAOS powder spill.
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Caption: Decision tree for first aid response to DAOS exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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